3-(4-Bromo-3-fluorophenoxy)propane-1,2-diol

• IUPAC Name: 3-(4-bromo-3-fluorophenoxy)propane-1,2-diol
• InChI: InChI=1S/C9H10BrFO3/c10-8-2-1-7(3-9(8)11)14-5-6(13)4-12/h1-3,6,12-13H,4-5H2
• InChI Key: XWZTUZDJUDJUOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(CO)O)F)Br
• Molecular Formula: C9H10BrFO3
• Molecular Weight: 265.08 g/mol
• CAS No.: 1548539-95-2

Description

3-(4-Bromo-3-fluorophenoxy)propane-1,2-diol is a useful research compound. Its molecular formula is C9H10BrFO3 and its molecular weight is 265.078. The purity is usually 95%.
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Scientific Research Applications

Crystal Properties and Phase Behavior

Research by Zakharychev et al. (2006) explored the melting behavior of crystalline samples of 3-phenoxypropane-1,2-diols, including bromo- and fluorophenoxy-containing compounds like 3-(4-Bromo-3-fluorophenoxy)propane-1,2-diol. They used differential scanning calorimetry to study the melting points and enthalpies of melting for racemates and individual stereoisomers. This research is crucial for understanding the physical properties and potential applications of these compounds in various fields, including material science and pharmaceuticals (Zakharychev et al., 2006).

Synthesis for Radiopharmaceutical Applications

Klok et al. (2006) detailed the synthesis of N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane, using a two-step reaction sequence involving the fluorination of 1-bromo-3-(nitrobenzene-4-sulfonyloxy)-propane. This synthesis is significant for the development of radiopharmaceuticals and imaging agents, demonstrating the application of this compound derivatives in medical imaging and diagnostics (Klok et al., 2006).

Applications in Coordination Chemistry

Gulea et al. (2013) investigated coordination compounds of copper(II) with substituted 3-{[(2-hydroxyphenyl)methylidene]amino}propane-1,2-diols, including bromo- and fluoro-substituted derivatives. This research provides insights into the use of this compound in the synthesis of novel coordination compounds, which could have implications in catalysis, material science, and possibly pharmaceuticals (Gulea et al., 2013).

Environmental and Green Chemistry Applications

Chhaya and Gupte (2013) discussed the role of laccase from Fusarium incarnatum in the bioremediation of Bisphenol A using a reverse micelles system. This research suggests potential environmental applications of this compound and its derivatives in the degradation of harmful environmental pollutants, highlighting its role in green chemistry and environmental remediation (Chhaya & Gupte, 2013).